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Cat. No.: B13918290 Get Quote

An In-depth Technical Guide to Bekanamycin
Sulfate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bekanamycin sulfate, a prominent member of the aminoglycoside class of antibiotics, exhibits

potent bactericidal activity against a broad spectrum of Gram-negative and certain Gram-

positive bacteria. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, mechanism of action, and detailed experimental

protocols for its analysis. The information presented herein is intended to serve as a valuable

resource for researchers, scientists, and professionals engaged in drug development and

antimicrobial research.

Chemical Structure and Properties
Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic derived from the

bacterium Streptomyces kanamyceticus. It is structurally characterized by three amino sugar

rings linked by glycosidic bonds. The sulfate salt form enhances its stability and solubility for

pharmaceutical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13918290?utm_src=pdf-body-img
https://www.benchchem.com/product/b13918290#bekanamycin-sulfate-chemical-structure-and-properties
https://www.benchchem.com/product/b13918290#bekanamycin-sulfate-chemical-structure-and-properties
https://www.benchchem.com/product/b13918290#bekanamycin-sulfate-chemical-structure-and-properties
https://www.benchchem.com/product/b13918290#bekanamycin-sulfate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13918290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13918290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13918290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

